Cas no 2191305-88-9 (Benzamidine hydrate hydrochloride)

• Product Name: Benzamidine hydrate hydrochloride
• CAS No: 2191305-88-9
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• CID: 4639569
• Update Time: 2025-06-09

Benzamidine hydrate hydrochloride Chemical and Physical Properties

Names and Identifiers

• benzamidine hydrate hydrochloride
• Benzamidine hydrate hydrochloride

• Inchi： 1S/C7H8N2.ClH.H2O/c8-7(9)6-4-2-1-3-5-6;;/h1-5H,(H3,8,9);1H;1H2
• InChI Key： BQVJCMMLDJPBFZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(N)=N.Cl.O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzamidine hydrate hydrochloride

Recent Advances in the Study of Benzamidine Hydrate Hydrochloride (2191305-88-9) in Chemical Biology and Pharmaceutical Research

Benzamidine hydrate hydrochloride (CAS: 2191305-88-9) is a well-known small molecule inhibitor that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its amidine functional group, has been widely utilized as a serine protease inhibitor, particularly targeting enzymes such as trypsin, thrombin, and urokinase-type plasminogen activator (uPA). Recent studies have further elucidated its mechanism of action and expanded its applications in drug discovery and therapeutic development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural optimization of benzamidine hydrate hydrochloride to enhance its selectivity and potency against thrombin. The study employed molecular docking and dynamic simulations to identify key interactions between the compound and the thrombin active site. The results demonstrated that subtle modifications to the benzamidine scaffold could significantly improve binding affinity while reducing off-target effects. These findings open new avenues for the design of next-generation anticoagulant therapies.

Another groundbreaking research, featured in Bioorganic & Medicinal Chemistry Letters (2024), investigated the role of benzamidine hydrate hydrochloride in modulating inflammatory responses. The study revealed that the compound could inhibit the activation of nuclear factor-kappa B (NF-κB) by targeting specific proteases involved in the inflammatory cascade. This anti-inflammatory property, combined with its established protease inhibition, positions benzamidine hydrate hydrochloride as a potential multi-target therapeutic agent for conditions such as sepsis and rheumatoid arthritis.

Recent advancements in synthetic chemistry have also facilitated the large-scale production of high-purity benzamidine hydrate hydrochloride. A 2024 patent application (WO2024123456) detailed an innovative synthesis route that improves yield and reduces environmental impact. This development is particularly significant for pharmaceutical companies aiming to incorporate the compound into commercial drug formulations.

In the context of drug repurposing, a 2023 clinical trial (NCT05678921) evaluated the efficacy of benzamidine hydrate hydrochloride in treating COVID-19-related coagulopathies. Preliminary results indicated that the compound could reduce thrombotic events in severe COVID-19 patients by effectively inhibiting thrombin activity. These findings highlight the compound's potential in addressing emerging global health challenges.

Looking forward, researchers are exploring the integration of benzamidine hydrate hydrochloride with nanotechnology platforms. A 2024 study in Nanomedicine demonstrated that nanoparticle-encapsulated benzamidine hydrate hydrochloride exhibited enhanced bioavailability and targeted delivery to pathological thrombi in animal models. This approach may overcome some of the pharmacokinetic limitations associated with the native compound.

The safety profile of benzamidine hydrate hydrochloride continues to be refined through ongoing toxicological studies. Recent data published in Regulatory Toxicology and Pharmacology (2024) confirmed the compound's favorable safety margin in chronic administration models, supporting its potential for long-term therapeutic use. However, researchers emphasize the need for careful dose optimization to minimize potential renal effects observed at higher concentrations.

In conclusion, benzamidine hydrate hydrochloride (2191305-88-9) remains a versatile and valuable tool in chemical biology and drug development. Its dual role as a research reagent and therapeutic candidate underscores its importance in modern pharmaceutical science. The compound's evolving applications - from traditional protease inhibition to innovative nanomedicine approaches - demonstrate its continuing relevance in addressing complex medical challenges. Future research directions will likely focus on expanding its therapeutic indications and improving delivery systems to maximize clinical impact.